3-Bromo-5-methoxy-1h-pyrazole-4-carboxylic acid ethyl ester
CAS No.:
Cat. No.: VC13761858
Molecular Formula: C7H9BrN2O3
Molecular Weight: 249.06 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C7H9BrN2O3 |
|---|---|
| Molecular Weight | 249.06 g/mol |
| IUPAC Name | ethyl 3-bromo-5-methoxy-1H-pyrazole-4-carboxylate |
| Standard InChI | InChI=1S/C7H9BrN2O3/c1-3-13-7(11)4-5(8)9-10-6(4)12-2/h3H2,1-2H3,(H,9,10) |
| Standard InChI Key | ZJUSTUCEXIQMGT-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C(NN=C1Br)OC |
| Canonical SMILES | CCOC(=O)C1=C(NN=C1Br)OC |
Introduction
3-Bromo-5-methoxy-1H-pyrazole-4-carboxylic acid ethyl ester is a chemical compound with the molecular formula C7H9BrN2O3 and a molecular weight of 249.06 g/mol. It is a derivative of pyrazole, a five-membered heterocyclic ring containing two nitrogen atoms. The compound is of interest in organic chemistry due to its potential applications in pharmaceutical synthesis and other chemical reactions.
Synthesis Methods
The synthesis of 3-Bromo-5-methoxy-1H-pyrazole-4-carboxylic acid ethyl ester typically involves the esterification of the corresponding carboxylic acid. This process can be achieved through standard organic chemistry techniques, such as using ethanol in the presence of an acid catalyst.
Potential Applications
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Pharmaceuticals: Pyrazole derivatives are known for their biological activity, including anti-inflammatory, antimicrobial, and anticancer properties. Therefore, this compound could serve as a precursor for synthesizing drugs with such activities.
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Organic Synthesis: The presence of a bromine atom allows for further functionalization through cross-coupling reactions, making it a versatile intermediate in organic synthesis.
Safety and Handling
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Hazards: While specific hazard data for this compound is limited, handling should follow general guidelines for organic compounds, including wearing protective clothing and working in a well-ventilated area.
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Storage: Store in a cool, dry place away from incompatible substances.
Availability and Suppliers
The compound is available from various chemical suppliers, including eMolecules and Capot Chemical, under the CAS number 1352650-45-3 .
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